3-Methoxy-4-(4-methylthiophen-3-yl)benzoic acid
Cat. No. B8613395
M. Wt: 248.30 g/mol
InChI Key: SXNAHQSDVHVART-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889668B2
Procedure details
A suspension of methyl 4-bromo-3-methoxybenzoate (2.5 g; 10.2 mmol; 1.00 eq.), 4-methyl-3-thiopheneboronic acid (Aldrich 542393; 1.59 g; 11.2 mmol; 1.1 eq.), potassium carbonate (7.05 g; 51 mmol; 5 eq.) and Pd(PPh3)4 (1.18 g; 1 mmol; 0.1 eq.) in toluene (12.5 mL) and water (12.5 mL) was refluxed for 5 hours. The reaction mixture was cooled down to room temperature and filtered through a pad of CELITE which was further washed with toluene (200 mL). The filtrate was concentrated in vacuo and the residue taken up in Ethyl acetate (400 mL). The organic layer was washed with sat. aq. NaHCO3 (100 mL), water (100 mL) and brine (100 mL) then dried over magnesium sulfate and concentrated in vacuo. The residue (2.3 g; 8.77 mmol; 1 eq.) was taken up in EtOH (69 mL), sodium hydroxide (5M; 5.26 mL; 26.3 mmol; 3 eq.) was added and the reaction mixture was stirred at 60° C. for one hour. After concentration in vacuo, the residue was taken up in water (200 mL) and the aqueous phase was washed with Ethyl acetate then acidified to pH 2 with conc. HCl. The solution was concentrated to ca. 100 mL and the precipitate filtered off and dried to afford the title compound (1.81 g, 71%) as a brown solid.
Name
Yield
71%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8]C)=[O:7])=[CH:4][C:3]=1[O:12][CH3:13].[CH3:14][C:15]1[C:16](B(O)O)=[CH:17][S:18][CH:19]=1.C(=O)([O-])[O-].[K+].[K+].[OH-].[Na+]>C1(C)C=CC=CC=1.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH3:13][O:12][C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:2]=1[C:16]1[C:15]([CH3:14])=[CH:19][S:18][CH:17]=1)[C:6]([OH:8])=[O:7] |f:2.3.4,5.6,^1:42,44,63,82|
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C(=O)OC)C=C1)OC
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Name
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Quantity
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1.59 g
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Type
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reactant
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Smiles
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CC=1C(=CSC1)B(O)O
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Name
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Quantity
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7.05 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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12.5 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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12.5 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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1.18 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Step Two
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Name
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Quantity
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5.26 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at 60° C. for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 5 hours
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Duration
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5 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through a pad of CELITE which
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WASH
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Type
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WASH
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Details
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was further washed with toluene (200 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated in vacuo
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WASH
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Type
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WASH
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Details
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The organic layer was washed with sat. aq. NaHCO3 (100 mL), water (100 mL) and brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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then dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentration in vacuo
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WASH
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Type
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WASH
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Details
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the aqueous phase was washed with Ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was concentrated to ca. 100 mL
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FILTRATION
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Type
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FILTRATION
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Details
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the precipitate filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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COC=1C=C(C(=O)O)C=CC1C1=CSC=C1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.81 g | |
| YIELD: PERCENTYIELD | 71% | |
| YIELD: CALCULATEDPERCENTYIELD | 71.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
